Cas no 897772-26-8 (1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine)

• Product Name: 1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine
• CAS No: 897772-26-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD12027194
• CID: 4718977
• Update Time: 2025-05-23

1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(3-ethoxypropyl)piperidin-4-amine
• 1-(4-((3-Ethoxypropyl)amino)piperidin-1-yl)ethanone
• 1-{4-[(3-ethoxypropyl)amino]piperidin-1-yl}ethanone
• 1-[4-(3-ethoxypropylamino)piperidin-1-yl]ethanone
• STK503932
• 1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine

• MDL： MFCD12027194
• Inchi： 1S/C12H24N2O2/c1-3-16-10-4-7-13-12-5-8-14(9-6-12)11(2)15/h12-13H,3-10H2,1-2H3
• InChI Key： BDWRRYWYDLJVHD-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)NCCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 369.6±37.0 °C at 760 mmHg
• Flash Point: 171.3±27.9 °C

1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-Acetyl-N-(3-ethoxypropyl)piperidin-4-amine

1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine: A Comprehensive Overview

1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine (CAS No. 897772-26-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile intermediate in chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine is defined by a piperidine ring, a six-membered saturated hydrocarbon ring with one nitrogen atom. The acetyl group attached at the 1-position of the piperidine ring introduces an aliphatic ketone functionality, while the N-(3-ethoxypropyl) substituent at the 4-position introduces an ether-containing side chain. This combination of functional groups imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the importance of 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine as a potential precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents, particularly in the areas of central nervous system disorders and inflammation. The compound's ability to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

From a synthetic perspective, 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine can be synthesized through various routes, including nucleophilic substitution and reductive amination. These methods have been optimized to enhance yield and purity, making the compound accessible for large-scale production. The synthesis process often involves the use of readily available starting materials, such as piperidine derivatives and aldehyde or ketone precursors.

In terms of biological activity, 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine has shown promise in preclinical studies as an inhibitor of certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system disorders. Additionally, recent research has explored its anti-inflammatory properties, suggesting potential applications in pain management and autoimmune diseases.

The pharmacokinetic profile of 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine has been evaluated in animal models, revealing favorable absorption and bioavailability characteristics. These findings underscore its potential as an orally administered drug candidate. However, further studies are required to fully understand its metabolism and excretion pathways in humans.

From an environmental standpoint, the compound's biodegradability and ecological impact have been assessed to ensure compliance with regulatory standards. Efforts are being made to develop sustainable synthesis routes that minimize waste and reduce environmental footprint.

In conclusion, 1-Acetyl-N-(3-Ethoxypropyl)Piperidin-4-Amine (CAS No. 897772-26-8) stands out as a versatile and promising compound with wide-ranging applications in pharmaceutical research and chemical synthesis. Its unique structure, coupled with recent advancements in its biological activity and synthetic methodologies, positions it as a key player in the development of novel therapeutic agents.